4-butyl-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide

• IUPAC Name: 4-butyl-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C23H31N3O2S/c1-3-4-5-16-6-8-17(9-7-16)23(27)24-22-20-14-29-15-21(20)25-26(22)18-10-12-19(28-2)13-11-18/h10-13,16-17H,3-9,14-15H2,1-2H3,(H,24,27)
• InChI Key: KANMTZVTVSNGPM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)OC
• Molecular Formula: C23H31N3O2S
• Molecular Weight: 413.6 g/mol
• CAS No.: 450343-55-2

Description

4-butyl-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C23H31N3O2S and its molecular weight is 413.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds that share structural similarities with the specified molecule. For instance, Hassan, Hafez, and Osman (2014) explored the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives, showing the versatility of such compounds in chemical synthesis. These compounds were analyzed using elemental analysis, spectral data (IR, MS, 1H-NMR, and 13C-NMR), and screened for in vitro cytotoxic activity, indicating their potential biomedical applications (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).

Potential Applications

Although direct applications of "4-butyl-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide" in scientific research are not specifically documented, compounds with similar structural features have been investigated for various uses, including their potential as anticancer agents due to their cytotoxic properties against certain cancer cell lines. The synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, as discussed by Hassan et al. (2015), reflect the ongoing interest in developing new therapeutic agents based on such chemical scaffolds (Ashraf S. Hassan, T. Hafez, Souad A. Osman, Mamdouh M. Ali, 2015).